Cas no 189045-57-6 (1H-Benzimidazol-7-amine,2-(methylthio)-)
189045-57-6 structure
Product Name:1H-Benzimidazol-7-amine,2-(methylthio)-
CAS No:189045-57-6
MF:C8H9N3S
MW:179.242159605026
CID:115509
PubChem ID:45077988
Update Time:2025-04-18
1H-Benzimidazol-7-amine,2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-7-amine,2-(methylthio)-
- 2-(Methylsulfanyl)-1H-benzimidazol-4-amine
- 1H-Benzimidazol-4-amine,2-(methylthio)-(9CI)
- 2-(Methylthio)-1H-benzo[d]imidazol-4-amine
- SCHEMBL8601516
- 189045-57-6
-
- Inchi: 1S/C8H9N3S/c1-12-8-10-6-4-2-3-5(9)7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
- InChI Key: LYNDRMCZOPGHTD-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2C(=CC=CC=2N1)N
Computed Properties
- Exact Mass: 179.05171847g/mol
- Monoisotopic Mass: 179.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80Ų
1H-Benzimidazol-7-amine,2-(methylthio)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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